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Compound of Interest

Compound Name: 2-Methoxypropanal

Cat. No.: B1605373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxypropanal, a carbonyl compound featuring both an aldehyde and an ether functional

group, serves as a key intermediate in various chemical syntheses. Its structural characteristics

and reactivity make it a molecule of interest in the development of new chemical entities. This

technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and analytical methodologies for 2-methoxypropanal, tailored for

professionals in research and drug development.

Molecular Structure and Physicochemical
Properties
2-Methoxypropanal, systematically named according to IUPAC nomenclature, possesses a

straightforward aliphatic structure. The presence of a chiral center at the second carbon atom

gives rise to two stereoisomers, (R)- and (S)-2-methoxypropanal.
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Property Value Reference

IUPAC Name 2-methoxypropanal [1]

Synonyms 2-Methoxypropionaldehyde [1]

CAS Number 6142-38-7 [1]

Molecular Formula C4H8O2 [1]

Molecular Weight 88.11 g/mol [1]

Canonical SMILES CC(C=O)OC [1]

Synthesis of 2-Methoxypropanal
A common synthetic route to 2-methoxypropanal involves the oxidation of its corresponding

primary alcohol, 2-methoxy-1-propanol.

Experimental Protocol: Oxidation of 2-Methoxy-1-
propanol
This protocol describes the oxidation of 2-methoxy-1-propanol to 2-methoxypropanal using

tripropylammonium fluorochromate (TPAFC) as the oxidizing agent.[2]

Materials:

2-Methoxy-1-propanol

Tripropylammonium fluorochromate (TPAFC)

Sulfuric acid

Aqueous acetic acid

Spectrophotometer

Procedure:

Prepare solutions of 2-methoxy-1-propanol and TPAFC in an aqueous acetic acid medium.
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Initiate the reaction by mixing the reactants in the presence of sulfuric acid.

Monitor the progress of the reaction spectrophotometrically by following the disappearance

of the TPAFC chromophore.

Maintain a constant temperature throughout the reaction. The reaction kinetics can be

studied at various temperatures (e.g., 292-318 K) to determine activation parameters.[2]

Upon completion of the reaction, the product, 2-methoxypropanal, can be isolated and

purified using standard organic chemistry techniques such as distillation or chromatography.

Logical Workflow for the Synthesis of 2-Methoxypropanal:
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Start: Prepare Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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